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An In-depth Technical Guide to Basic Nickel Carbonate and Nickel Carbonate Hydroxide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive comparison of basic nickel carbonate and
nickel carbonate hydroxide, focusing on their chemical properties, synthesis, characterization,
and applications relevant to research and development. The terms are often used
interchangeably, as "basic nickel carbonate"” is a general classification for various nickel
carbonate hydroxide hydrates. This document aims to clarify the nomenclature and provide
detailed technical data for specific compounds.

Nomenclature and Chemical Identity

The term "basic nickel carbonate" refers to a complex of nickel carbonate (NiCOs), nickel
hydroxide (Ni(OH)2), and water of hydration (H20).[1][2] It is not a single, pure compound but a
composite material whose exact stoichiometry can vary depending on the preparation method.
[1] The general formula is often written as xNiCOs3:yNi(OH)2-zH20.[1]

“Nickel carbonate hydroxide" is a more specific chemical name for these compounds,
identifying the core components. Several distinct stoichiometries are reported in the literature,
often referred to under the general umbrella of basic nickel carbonate.
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Physicochemical Properties

The properties of basic nickel carbonate vary with its specific composition. The following tables
summarize key data for different reported forms.

Table 1: Chemical Identity and Formulas

Common Molecular Weight (
Compound Name CAS Number
Formula(s) g/mol )
Nickel(Il) Carbonate )
NiCOs 3333-67-3 118.70
(anhydrous)
Basic Nickel
Carbonate / Nickel NiCO3:2Ni(OH)2:4H20  39430-27-8 376.23

Carbonate Hydroxide

Basic Nickel . _
) 2NiCO3-3Ni(OH)z2-4H2
Carbonate / Nickel o 12244-51-8 587.59

Carbonate Hydroxide

Nickel Carbonate )
_ Niz(COs3)(OH)= 65405-96-1 215.44
Hydroxide

Nickel Carbonate ]
) Ni3(CO3)(OH)a 12607-70-4 304.12
Hydroxide

Sources:[3][4][5][6][7][8]

Table 2: Physical and Chemical Properties
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Basic Nickel .
Nickel Carbonate
Property Carbonate . Notes
(NiCO3)
(General)
) Light green The natural mineral
Light green powder or o
Appearance rhombohedral form, zaratite, is

crystalline solid.[5][9]

crystals.[10]

emerald green.[4][9]

Solubility in Water

Insoluble.[5][9][11]

Practically insoluble
(0.0093 g/100 mL at
25°C).[10][12]

Solubility in Other

Solvents

Soluble in dilute acids

and ammonia.[9][10]

Soluble in acids.[10]

Dissolves with
effervescence in
acids.[9]

~2.6 g/cm3 (Zaratite).

Densit 4.39 g/lcm3.[12
y (10] glem3.[12]
Decomposes upon
heating to yield Decomposes above
Thermal ) ] ) )
N nickel(ll) oxide (NiO), 300°C to NiO and
Decomposition

water, and CO2.[8][12]
[13]

CO2.[12][14]

The oxide obtained
from basic carbonate
is often preferred for

catalysis.[12]

Experimental Protocols
Synthesis of Basic Nickel Carbonate (Precipitation

Method)

This protocol describes a common method for synthesizing basic nickel carbonate by

precipitation from a soluble nickel salt. The pH during the reaction is a critical parameter that

influences the ratio of carbonate to hydroxide in the final product.[1]

Materials:

o Nickel Sulfate Hexahydrate (NiSO4-6H20) or Nickel Nitrate Hexahydrate (Ni(NO3)2-6H20)

e Sodium Carbonate (NazCOs)
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e Sodium Hydroxide (NaOH) (optional, for pH adjustment)
e Deionized Water
Procedure:
e Solution Preparation:
o Prepare an aqueous solution of the nickel salt (e.g., 60-100 g/L of nickel).[15]

o Prepare a separate aqueous solution of mixed alkali, containing sodium carbonate (e.g.,
50-70 g/L) and, if needed, sodium hydroxide (e.g., 15-20 g/L).[15]

» Precipitation:

o Add the alkali solution to the nickel salt solution with vigorous stirring. The reaction should
be performed at room temperature.[15] A method of parallel addition to a reaction vessel
can also be used.[15]

o Continuously monitor and control the pH of the mixture. A final pH between 8.5 and 8.9 is
often targeted to ensure complete precipitation of nickel.[15]

e Aging:

o After the addition is complete, continue stirring the resulting slurry for a period (e.g., 1-2
hours) to allow the precipitate to age and stabilize.[15]

e Washing and Filtration:
o Filter the precipitate using a suitable filter (e.g., horizontal belt filter or Buchner funnel).

o Wash the filter cake repeatedly with deionized water to remove soluble impurities,
particularly sodium and sulfate/nitrate ions.[1]

e Drying:

o Dry the washed product in an oven at a moderate temperature (e.g., 100-120°C) until a
constant weight is achieved.
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Synthesis of Nickel Carbonate Hydroxide (Hydrothermal
Method)

This method can produce hierarchical and nanostructured materials.

Materials:

Nickel Nitrate Hexahydrate (Ni(NO3)2:6H20)

Ammonium Bicarbonate (NHsHCO3)

Citric Acid

Deionized Water

Procedure:

e Solution Preparation:

o Dissolve nickel nitrate (e.g., 2.5 mmol) in deionized water (e.g., 200 mL).[16]

o In a separate beaker, dissolve ammonium bicarbonate (e.g., 5 mmol) in deionized water
(e.g., 50 mL).[16]

e Mixing and pH Adjustment:
o Mix the two solutions and stir for 10 minutes.[16]
o Add citric acid solution to adjust the pH to approximately 6.5.[16]
o Hydrothermal Treatment:
o Transfer the final solution to a Teflon-lined stainless-steel autoclave.

o Heat the autoclave at 120°C overnight.[16]
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e Product Recovery:

o After cooling, filter the product, wash it with deionized water, and dry it.

Characterization Protocols

A comprehensive characterization is essential to determine the structure, composition, and

purity of the synthesized material.

Table 3: Key Characterization Techniques

Technique

Principle and Application

X-ray Diffraction (XRD)

Used to identify the crystalline phase and
structure. The diffraction pattern for Ni2(CO3)
(OH)2:4H20 is well-documented (JCPDS No.
00-038-0714). Broad peaks indicate a
nanostructured morphology.[16][17]

Fourier-Transform Infrared Spectroscopy (FTIR)

Identifies chemical bonds and functional groups.
Key vibrational bands for carbonate (COs2-) and
hydroxyl (OH™) groups confirm the compound's
identity.[16][18]

Thermogravimetric Analysis (TGA)

Measures changes in mass as a function of
temperature. It is used to study thermal stability
and decomposition pathways, quantifying the

loss of water and carbon dioxide.[13]

Scanning/Transmission Electron Microscopy
(SEM/TEM)

Provides high-resolution images of the
material's morphology, particle size, and

hierarchical structure.[16]

X-ray Photoelectron Spectroscopy (XPS)

A surface-sensitive technique used to determine
the elemental composition and the oxidation

state of nickel (typically Niz*).[16]
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Applications in Research and Development

While not used as active pharmaceutical ingredients, basic nickel carbonates are important
precursor materials and catalysts.

o Catalyst and Catalyst Precursor: They are widely used to prepare nickel-based catalysts.[19]
[20] Calcination of basic nickel carbonate produces nickel oxide (NiO), a crucial material in
catalysis.[12] Specific applications include:

o Photocatalytic Hydrogen Evolution: Hierarchical nickel carbonate hydroxide has been
shown to act as a photocatalyst for water splitting.[16][21]

o Electrocatalysis: Amorphous nickel carbonate and platinum-nickel carbonate hydroxide
hybrids are effective catalysts for urea oxidation and in direct methanol fuel cells,
respectively.[11]

e Precursor for Advanced Materials: Basic nickel carbonate is a precursor for synthesizing
other nickel compounds and materials, such as spinel nickel cobaltite (NiC0204)
nanoparticles for supercapacitors.[20]

o Electroplating: It serves as a source of nickel ions and a pH buffer in nickel electroplating
baths.[20]

Toxicology and Safety for Drug Development
Professionals

For professionals in drug development, understanding the toxicological profile of any chemical
is paramount. Nickel and its compounds are associated with significant health risks.

» Carcinogenicity: Nickel compounds are classified as known human carcinogens (Group 1) by
the International Agency for Research on Cancer (IARC).[22][23][24] Chronic inhalation
exposure is linked to an increased risk of lung and nasal cancers.[22][25] Metallic nickel is
classified as possibly carcinogenic to humans (Group 2B).[23][24]

 Toxicity Profile:
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o Inhalation: Acute inhalation can cause respiratory irritation, while chronic exposure may
lead to asthma, lung fibrosis, and rhinitis.[25][26]

o Dermal Contact: Nickel is a potent skin sensitizer and a common cause of allergic contact
dermatitis.[24]

o Ingestion: Acute ingestion of soluble nickel compounds can lead to gastrointestinal
distress, including nausea and vomiting.[24]

o Handling Precautions: Due to their toxicity, all nickel compounds must be handled with
appropriate personal protective equipment (PPE), including gloves, eye protection, and
respiratory protection to avoid dust inhalation. Work should be conducted in well-ventilated
areas or fume hoods.

The carcinogenic potential of nickel compounds means that their use in final drug formulations
is highly unlikely. However, their role as catalysts in the synthesis of active pharmaceutical
ingredients or as precursors for materials in medical devices necessitates strict control over
potential leachables and impurities in the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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